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Compound of Interest

Compound Name: CL-82198 hydrochloride

Cat. No.: B1662954

For Researchers, Scientists, and Drug Development Professionals

Abstract

CL-82198 hydrochloride is a potent and selective inhibitor of Matrix Metalloproteinase-13
(MMP-13), an enzyme implicated in the degradation of extracellular matrix components,
particularly type Il collagen.[1][2] This characteristic makes CL-82198 a valuable tool for
investigating the role of MMP-13 in various physiological and pathological processes, including
osteoarthritis, cancer progression, and tissue remodeling.[1][2][3][4] Proper dissolution and
preparation of this compound are critical for obtaining reliable and reproducible experimental
results. This document provides detailed application notes and protocols for the dissolution of
CL-82198 hydrochloride for both in vitro and in vivo studies.
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Property Value

N-[4-(4-Morpholinyl)butyl]-2-

benzofurancarboxamide hydrochloride

Chemical Name

Molecular Formula C17H23CIN203

Molecular Weight 338.8 g/mol

CAS Number 1188890-36-9
Appearance Solid, light yellow powder

Selective inhibitor of MMP-13.[5] It binds to the
Mechanism of Action S1' pocket of MMP-13, which is the basis for its
selectivity.[5]

Store solid compound at -20°C. Following
Storage reconstitution, aliquot and freeze at -20°C. Stock

solutions are stable for up to 3 months at -20°C.

Solubility Data

The solubility of CL-82198 hydrochloride can vary depending on the solvent. The following
table summarizes solubility data from various suppliers. It is recommended to always perform a
small-scale test to confirm solubility with your specific batch of the compound.

Maximum Maximum Maximum
Solvent Concentration Concentration Concentration
(Supplier 1) (Supplier 2) (Supplier 3)
100 mM (33.88
Water 50 mM 25 mg/mL
mg/mL)
DMSO - - 75 mM (25.41 mg/mL)
Ethanol - - -

Note: Solubility data is aggregated from multiple sources. Please refer to the manufacturer's
product sheet for batch-specific information.
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Experimental Protocols
Preparation of Stock Solutions for In Vitro Experiments

For most cell-based assays, a concentrated stock solution is prepared in an organic solvent like
Dimethyl Sulfoxide (DMSO) and then diluted to the final working concentration in the cell
culture medium.

Materials:

CL-82198 hydrochloride powder

Anhydrous DMSO

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated pipettes

Protocol:

Weighing the Compound: Accurately weigh the desired amount of CL-82198 hydrochloride
powder in a sterile microcentrifuge tube.

e Adding Solvent: Add the calculated volume of anhydrous DMSO to achieve the desired stock
concentration (e.g., 10 mM or 20 mM).

o Dissolution: Vortex the solution thoroughly until the compound is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary.

» Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be filter-sterilized using a 0.22 pum syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C.

Workflow for Preparing In Vitro Stock Solution:
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Caption: Workflow for preparing CL-82198 hydrochloride stock solution for in vitro use.

Preparation of Formulations for In Vivo Experiments

For animal studies, CL-82198 hydrochloride needs to be formulated in a biocompatible
vehicle. Below are two common formulations.

Formulation 1: DMSO/PEG300/Tween-80/Saline
This formulation is suitable for intraperitoneal (i.p.) injection.

Materials:
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CL-82198 hydrochloride powder

DMSO

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NacCl)

Protocol:

Prepare a stock solution of CL-82198 hydrochloride in DMSO (e.g., 25 mg/mL).
* In a sterile tube, add the required volume of the DMSO stock solution.

e Add PEG300 to the tube (final concentration of 40%). Mix thoroughly.

o Add Tween-80 (final concentration of 5%). Mix until the solution is clear.

» Add sterile saline to reach the final desired volume (final concentration of 45%).

o The final solution should be clear. If precipitation occurs, gentle warming and sonication can
be used.

Example for a 1 mL final solution:

100 pL of 25 mg/mL CL-82198 in DMSO

400 pL of PEG300

50 pL of Tween-80

450 L of sterile saline

Formulation 2: DMSO/Corn Oil

This formulation can also be used for i.p. injection.
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Materials:

e CL-82198 hydrochloride powder

e DMSO

e Sterile corn oil

Protocol:

Prepare a stock solution of CL-82198 hydrochloride in DMSO (e.g., 25 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution.

Add sterile corn oil to reach the final desired volume (final concentration of 90%).

Vortex thoroughly to create a uniform suspension.

Application in Key Experiments
MMP-13 Inhibition Assay

This assay is used to determine the inhibitory activity of CL-82198 on MMP-13. A generic
protocol for a fluorescence-based assay is provided below.

Protocol:

o Prepare Assay Buffer: Typically a Tris-based buffer (e.g., 50 mM Tris, 10 mM CaClz, 150 mM
NaCl, 0.05% Brij-35, pH 7.5).

o Activate MMP-13: If using a pro-form of the enzyme, activate it according to the
manufacturer's instructions (e.g., with APMA).

o Prepare CL-82198 Dilutions: Prepare a serial dilution of the CL-82198 stock solution in the
assay buffer.

o Assay Plate Setup: In a 96-well plate, add the activated MMP-13 enzyme to each well.
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o Add Inhibitor: Add the different concentrations of CL-82198 to the wells. Include a vehicle
control (DMSO) and a no-enzyme control.

e Pre-incubation: Incubate the plate at 37°C for a defined period (e.g., 30 minutes) to allow the
inhibitor to bind to the enzyme.

e Add Substrate: Add a fluorogenic MMP-13 substrate to all wells to initiate the reaction.

e Measure Fluorescence: Immediately begin reading the fluorescence intensity at appropriate
excitation and emission wavelengths over time.

o Data Analysis: Calculate the rate of substrate cleavage for each concentration of the inhibitor
and determine the 1Cso value.

Cell Migration Assay (Boyden Chamber Assay)

This assay is used to assess the effect of CL-82198 on cell migration.

Protocol:

Cell Culture: Culture the cells of interest to 70-80% confluency.
e Serum Starvation: Serum-starve the cells for 12-24 hours before the assay.

» Prepare Cell Suspension: Harvest the cells and resuspend them in serum-free medium at a
concentration of 0.5-1.0 x 10° cells/mL.

e Add Inhibitor: Add different concentrations of CL-82198 (or vehicle control) to the cell
suspension.

e Assay Setup:

o Add media with a chemoattractant (e.g., 10% FBS) to the lower chamber of the Boyden
chamber plate.

o Add the cell suspension containing the inhibitor to the upper chamber (insert).
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 Incubation: Incubate the plate at 37°C in a CO:z incubator for a period appropriate for the cell
type (e.g., 6-24 hours).

 Remove Non-migrated Cells: Carefully remove the non-migrated cells from the upper
surface of the insert membrane with a cotton swab.

e Stain and Visualize: Fix and stain the migrated cells on the lower surface of the membrane
(e.g., with crystal violet).

e Quantification: Count the number of migrated cells in several fields of view under a
microscope or elute the stain and measure the absorbance.

Signaling Pathway

CL-82198 exerts its effects by directly inhibiting the enzymatic activity of MMP-13. MMP-13 is a
key downstream effector in various signaling pathways that are often dysregulated in disease.
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Caption: Simplified signaling pathway showing the role of MMP-13 and the inhibitory action of
CL-82198.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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